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Compound of Interest

Compound Name: MYF-01-37

Cat. No.: B10822774 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of the Covalent TEAD Inhibitor MYF-01-37.

This document provides crucial safety protocols and logistical information for the handling of

MYF-01-37, a novel covalent inhibitor of TEA Domain (TEAD) transcription factors. Adherence

to these guidelines is essential to ensure a safe laboratory environment and the integrity of

your research. MYF-01-37 is intended for research use only and is not for human or veterinary

use.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling MYF-01-37, a comprehensive approach to safety involving both personal

protective equipment and engineering controls is mandatory.

Engineering Controls:

Ventilation: All work with MYF-01-37 in solid or solution form should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment:

Eye Protection: Chemical splash goggles are required. For operations with a higher risk of

splashing, a face shield should be worn in addition to goggles.
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Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory. Given that

MYF-01-37 is a covalent inhibitor, it is advisable to wear double gloves, especially when

handling concentrated solutions. Change gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat must be worn. For procedures with a risk of

significant splashing, a chemically resistant apron over the lab coat is recommended.

Respiratory Protection: If working with the powdered form of MYF-01-37 outside of a fume

hood, a NIOSH-approved respirator is required to prevent inhalation of fine particles.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of MYF-01-37 and

to prevent accidental exposure.

Handling:

Preparation of Solutions: Solutions should be prepared in a chemical fume hood. For in vitro

studies, MYF-01-37 can be dissolved in dimethyl sulfoxide (DMSO).[1] For in vivo

formulations, a common vehicle is a mixture of DMSO, PEG300, Tween 80, and saline.[1]

When preparing solutions, sonication may be used to aid dissolution.[1]

Avoiding Contamination: Use dedicated equipment (spatulas, glassware, etc.) when handling

the compound. Clean all equipment thoroughly after use.

Storage:

Solid Form: Store the powdered form of MYF-01-37 at -20°C for long-term storage.[2]

Solutions: Stock solutions in DMSO should be stored at -80°C.[3] Avoid repeated freeze-

thaw cycles.

Disposal Plan
All waste materials contaminated with MYF-01-37 must be treated as hazardous chemical

waste.
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Solid Waste: Unused solid MYF-01-37 and any materials used for weighing or transfer (e.g.,

weigh paper, contaminated gloves) should be collected in a designated, sealed hazardous

waste container.

Liquid Waste: Unused solutions containing MYF-01-37 and any solvents used for cleaning

contaminated glassware should be collected in a designated, sealed hazardous waste

container for liquid chemical waste.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste. Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance on disposal procedures.

Quantitative Data Summary
Property Value Source

Molecular Formula C15H17F3N2O [1][2]

Molecular Weight 298.3 g/mol [1]

CAS Number 2416417-65-5 [1][2]

Appearance White to off-white solid MedChemExpress

Purity >98% [2]

Solubility in DMSO ≥ 55 mg/mL [1]

In Vivo Formulation Solubility

2 mg/mL in 10% DMSO + 40%

PEG300 + 5% Tween 80 +

45% Saline

[1]

Storage (Solid) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Experimental Protocols
In Vitro Inhibition of YAP/TEAD Interaction:
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This protocol describes the use of MYF-01-37 to inhibit the interaction between YAP and TEAD

in a cellular context.

Cell Culture: Culture HEK293T or PC-9 cells in appropriate media and conditions.

Compound Preparation: Prepare a stock solution of MYF-01-37 in DMSO.[1] Further dilute

the stock solution in cell culture media to the desired final concentrations (e.g., 10 µM).

Cell Treatment: Treat the cells with the prepared MYF-01-37 solutions for a specified

duration (e.g., 24 hours).[4][5]

Analysis: Analyze the inhibition of YAP/TEAD interaction. This can be done by observing the

reduction in the expression of canonical YAP target genes, such as CTGF, using methods

like quantitative PCR (qPCR) or Western blotting.[4][5]
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Caption: Mechanism of action of MYF-01-37 in the Hippo signaling pathway.
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Caption: In vitro experimental workflow for testing MYF-01-37.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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